Cas no 2225126-86-1 ((4S)-4-azido-6-fluoro-3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane)

• Product Name: (4S)-4-azido-6-fluoro-3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane
• CAS No: 2225126-86-1
• MF: C₁₂H₁₂FN₃O
• MW: 233.241585731506
• CID: 6455767
• PubChem ID: 137964269
• Update Time: 2025-05-20

(4S)-4-azido-6-fluoro-3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane Chemical and Physical Properties

Names and Identifiers

• (4S)-4-azido-6-fluoro-3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane
• EN300-1721207
• (4S)-4-Azido-6-fluorospiro[3,4-dihydrochromene-2,1'-cyclobutane]
• (4S)-4-azido-6-fluoro-3,4-dihydrospiro[1-benzopyran-2,1'-cyclobutane]
• 2225126-86-1

• Inchi： 1S/C12H12FN3O/c13-8-2-3-11-9(6-8)10(15-16-14)7-12(17-11)4-1-5-12/h2-3,6,10H,1,4-5,7H2/t10-/m0/s1
• InChI Key： GMOJKZPREQEVOZ-JTQLQIEISA-N
• SMILES： FC1C=CC2=C(C=1)[C@H](CC1(CCC1)O2)N=[N+]=[N-]

Computed Properties

• Exact Mass: 233.09644018g/mol
• Monoisotopic Mass: 233.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.6Ų

Additional information on (4S)-4-azido-6-fluoro-3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane

Compound CAS No. 2225126-86-1: (4S)-4-Azido-6-Fluoro-3,4-Dihydrospiro[1-BenzoPyran-2,1'-CycloButane

The compound CAS No. 2225126-86-1, also known as (4S)-4-Azido-6-Fluoro-3,4-Dihydrospiro[1-BenzoPyran-2,1'-CycloButane, is a highly specialized organic molecule with significant potential in pharmaceutical and chemical research. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The structure of this molecule is intriguing due to its spirocyclic framework and the presence of an azide group (-N₃) at the 4-position and a fluoro substituent at the 6-position of the benzo-pyran system.

The benzopyran core of this compound is a fused bicyclic system consisting of a benzene ring and a pyran ring. The pyran ring is further modified by the presence of a cyclobutane ring attached via a spiro linkage at the 2-position. This unique structural arrangement imparts significant rigidity to the molecule, which could be advantageous in drug design for targeting specific biological receptors or enzymes. The azide group at the 4-position introduces additional functional diversity, enabling potential applications in click chemistry or as a precursor for other bioactive molecules.

Recent advancements in synthetic methodology have facilitated the efficient synthesis of complex spiro compounds like (4S)-4-Azido-6-Fluoro-3,4-Dihydrospiro[1-BenzoPyran-2,1'-CycloButane. Researchers have employed various strategies, including intramolecular cyclization reactions and stereoselective synthesis techniques, to construct this molecule with high enantiomeric purity. The stereochemistry at the 4-position (denoted by the (S) configuration) is critical for determining the biological activity and pharmacokinetic properties of this compound.

From a pharmacological perspective, this compound has shown promise in preliminary studies as a potential modulator of G-protein coupled receptors (GPCRs). The fluoro substituent at the 6-position enhances lipophilicity and improves membrane permeability, which are desirable properties for drug candidates. Additionally, the azide group can serve as a reactive handle for further functionalization or conjugation with other bioactive moieties.

Recent studies have also explored the use of (4S)-4-Azido-6-Fluoro-3,4-Dihydrospiro[1-BenzoPyran-2,1'-CycloButane in medicinal chemistry campaigns targeting neurodegenerative diseases and inflammatory conditions. Its ability to modulate specific signaling pathways makes it a valuable tool for understanding disease mechanisms and developing novel therapeutic agents.

In terms of synthesis optimization, researchers have focused on improving yield and reducing reaction steps while maintaining stereochemical integrity. For instance, asymmetric induction techniques using chiral catalysts have been employed to achieve high enantiomeric excess during key steps of the synthesis process.

The application of computational chemistry tools has also played a pivotal role in understanding the molecular interactions and binding modes of this compound with its target proteins. Molecular docking studies have revealed that the spirocyclic framework allows for favorable interactions with hydrophobic pockets on protein surfaces, while the azide group contributes to hydrogen bonding networks.

Furthermore, recent advances in green chemistry have inspired efforts to develop more sustainable synthesis routes for this compound. Utilizing biocatalysts or solvent-free reaction conditions are among the strategies being explored to minimize environmental impact while maintaining high-quality standards.

In conclusion, CAS No. 2225126-86-1, or (4S)-4-Azido-6-Fluoro-3,4-Dihydrospiro[1-BenzoPyran-2,1'-CycloButane, represents an exciting area of research with broad implications for drug discovery and chemical synthesis. Its unique structure and functional groups make it an invaluable asset in both academic and industrial settings. As research continues to unfold, this compound is expected to contribute significantly to our understanding of complex molecular systems and their therapeutic applications.